4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline

• CAS No.: 88203-30-9
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 4-(1-methyl-5-nitrobenzimidazol-2-yl)aniline
• InChI: InChI=1S/C14H12N4O2/c1-17-13-7-6-11(18(19)20)8-12(13)16-14(17)9-2-4-10(15)5-3-9/h2-8H,15H2,1H3
• InChI Key: IJVMOPNUABWDRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)[N+](=O)[O-])N=C1C3=CC=C(C=C3)N

Description

4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline is a compound that belongs to the benzimidazole family. Benzimidazoles are heterocyclic aromatic organic compounds known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties . The compound’s structure consists of a benzimidazole ring substituted with a methyl group at the 1-position, a nitro group at the 5-position, and an aniline group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline typically involves the condensation of o-phenylenediamine with appropriate aldehydes or acids, followed by nitration and methylation reactions . One common method involves the reaction of o-phenylenediamine with formic acid or trimethyl orthoformate to form the benzimidazole ring, followed by nitration using nitric acid and methylation using methyl iodide .

Industrial Production Methods

Industrial production methods for this compound often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Reduction: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide.

Substitution: The aniline group can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium catalyst.

Reduction: Hydrogen peroxide or other oxidizing agents.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Reduction: 4-(1-Methyl-5-amino-1H-benzimidazol-2-yl)aniline.

Oxidation: this compound N-oxide.

Substitution: Halogenated derivatives of the original compound.

Scientific Research Applications

4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex benzimidazole derivatives.

Biology: Investigated for its antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent for treating infections and cancer.

Industry: Used in the development of dyes and pigments due to its stable aromatic structure.

Mechanism of Action

The mechanism of action of 4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline involves its interaction with various molecular targets:

Protein Kinase Inhibition: Inhibits protein kinases involved in cell signaling pathways, leading to anticancer effects.

Topoisomerase Inhibition: Inhibits topoisomerases, enzymes involved in DNA replication, leading to antimicrobial and anticancer effects.

Heparanase Inhibition: Inhibits heparanase, an enzyme involved in tumor metastasis.

Comparison with Similar Compounds

4-(1-Methyl-5-nitro-1H-benzimidazol-2-yl)aniline can be compared with other benzimidazole derivatives:

4-(1H-Benzimidazol-2-yl)aniline: Lacks the methyl and nitro groups, resulting in different pharmacological properties.

4-(5-Nitro-1H-benzimidazol-2-yl)aniline: Lacks the methyl group, which may affect its biological activity.

4-(1-Methyl-1H-benzimidazol-2-yl)aniline: Lacks the nitro group, leading to different chemical reactivity.

These comparisons highlight the unique structural features of this compound that contribute to its distinct chemical and biological properties.